2-bromo-4-formylphenyl 2-furoate

• IUPAC Name: (2-bromo-4-formylphenyl) furan-2-carboxylate
• InChI: InChI=1S/C12H7BrO4/c13-9-6-8(7-14)3-4-10(9)17-12(15)11-2-1-5-16-11/h1-7H
• InChI Key: DWMRKNXIBKNZCE-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)OC2=C(C=C(C=C2)C=O)Br
• Molecular Formula: C12H7BrO4
• Molecular Weight: 295.08 g/mol

Description

2-Bromo-4-formylphenyl 2-furoate is a halogenated aromatic ester characterized by a phenyl ring substituted with a bromine atom at position 2 and a formyl group at position 4, esterified with 2-furoic acid. Its molecular formula is C₁₂H₇BrO₄, with a molar mass of 295.09 g/mol. The compound’s unique substituents—electron-withdrawing bromine and a reactive formyl group—impart distinct electronic and steric properties, making it a candidate for applications in pharmaceutical synthesis or specialty chemical research .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares key structural features and properties of 2-bromo-4-formylphenyl 2-furoate with analogous phenyl 2-furoate derivatives:

Compound Name	Substituents on Phenyl Ring	Molecular Formula	Molar Mass (g/mol)	Key Properties/Applications
2-Bromo-4-formylphenyl 2-furoate	2-Bromo, 4-formyl	C₁₂H₇BrO₄	295.09	High reactivity due to bromine (leaving group) and formyl (condensation site); potential intermediate in drug synthesis .
2-Ethoxy-4-formylphenyl 2-furoate	2-Ethoxy, 4-formyl	C₁₄H₁₂O₅	260.24	Ethoxy group enhances solubility in organic solvents; used in synthetic chemistry research .
Diloxanide Furoate	4-(N-Methyl-2,2-dichloroacetamido)	C₁₄H₁₃Cl₂NO₄	328.16	Antiparasitic drug; dichloroacetamido group confers biological activity .
2,4-Dibromo-3-isopropyl-6-methylphenyl 2-furoate	2,4-Dibromo, 3-isopropyl, 6-methyl	C₁₅H₁₅Br₂O₃	407.09	Steric hindrance from isopropyl/methyl groups reduces reactivity; niche industrial applications .

Physicochemical Properties and Reactivity

• Electronic Effects :

  • The bromine atom in 2-bromo-4-formylphenyl 2-furoate exerts a strong electron-withdrawing effect, polarizing the phenyl ring and increasing the electrophilicity of the formyl group. This contrasts with 2-ethoxy-4-formylphenyl 2-furoate, where the ethoxy group donates electrons via resonance, stabilizing the ring .
  • Diloxanide furoate’s dichloroacetamido group introduces both electron-withdrawing and steric effects, critical for its antiparasitic activity .

• Reactivity :

  • The formyl group in 2-bromo-4-formylphenyl 2-furoate enables condensation reactions (e.g., Schiff base formation), while bromine facilitates nucleophilic substitution. In contrast, 2,4-dibromo analogs with bulky substituents exhibit reduced reactivity due to steric hindrance .

Research Findings and Trends

• Odor Profiles: Methyl and ethyl 2-furoate esters exhibit distinct odors (e.g., sweet, urinous), but phenyl-substituted derivatives like 2-bromo-4-formylphenyl 2-furoate are less studied in this context. Structural modifications significantly alter olfactory properties, as seen in allyl vs. ethyl 2-furoate comparisons .
• Synthetic Methodologies :
  • Acid-catalyzed condensation (as used for DEBF synthesis in ) could be adapted for 2-bromo-4-formylphenyl 2-furoate, though bromine’s reactivity may necessitate milder conditions .